Gizzerosine

• CAS: 88252-77-1
• Molecular Formula: C11H20N4O2
• Molecular Weight: 240.30 g/mol
• InChI: InChI=1S/C11H20N4O2/c12-10(11(16)17)3-1-2-5-13-6-4-9-7-14-8-15-9/h7-8,10,13H,1-6,12H2,(H,14,15)(H,16,17)/t10-/m0/s1
• InChIKey: LFNFNJYYTXESHV-JTQLQIEISA-N

Gizzerosine: A Feed-Derived Biogenic Amine

Gizzerosine is a biogenic amine formed in overheated fishmeal through the reaction of histidine with lysine-rich proteins [1]. It is the primary etiological agent of 'black vomit' syndrome, causing severe gizzard erosion and high mortality in poultry by acting as an exceptionally potent histamine H2-receptor agonist [2]. Unlike its structural precursor histamine, gizzerosine induces excessive gastric acid secretion at extremely low dietary concentrations, making it a critical analyte for feed quality control and a unique research tool for studying gastric pathophysiology in avian species [3].

Selective histamine H2 receptor agonist for avian gastric physiology research

Critical reference standard for feed safety ELISA development and validation

High-purity synthetic tool enabling reproducible gizzard erosion disease models

• [1] Okazaki, T., Noguchi, T., Igarashi, K., Sakagami, Y., Seto, H., Mori, K., Naito, H., Masumura, T., & Sugahara, M. (1983). Gizzerosine, a New Toxic Substance in Fish Meal, Causes Severe Gizzard Erosion in Chicks. Agricultural and Biological Chemistry, 47(12), 2949–2952. View Source
• [2] Ito, Y., Terao, H., Noguchi, T., & Naito, H. (1988). Gizzerosine raises the intracellular cyclic adenosine-3',5'-monophosphate level in isolated chicken proventriculus. Poultry Science, 67(9), 1290–1294. View Source
• [3] Jiao, D., Jiao, F., Qian, Z. J., Luo, L., Wang, Y., Shen, Y. D., Lei, H. T., & Xu, Z. L. (2024). Formation and Detection of Gizzerosine in Animal Feed Matrices: Progress and Perspectives. Journal of Agricultural and Food Chemistry, 72(7), 3247–3258. View Source

Gizzerosine Irreplaceability

Generic substitution of gizzerosine with histamine or other common biogenic amines (e.g., putrescine, cadaverine) fails to replicate experimental outcomes in avian gizzard erosion models because of a profound potency gap. Histamine requires dietary levels approximately 1,800 times higher than gizzerosine to induce comparable gizzard lesions [1][2]. Furthermore, gizzerosine acts as a highly selective histamine H2-receptor agonist, whereas histamine also activates H1 receptors, introducing non-specific inflammatory pathways that confound results [3]. This mechanistic divergence makes histamine an unsuitable surrogate for studies focused on the H2-mediated gastric acid hypersecretion pathway central to 'black vomit' disease.

Potency mismatch

Histamine requires orders-of-magnitude higher dietary concentration to produce comparable gizzard erosion endpoints.

Pathway selectivity divergence

Gizzerosine selectively targets H2 receptors; histamine additionally activates H1, introducing non-specific inflammatory pathways.

Detection specificity gap

Generic polyclonal antibody-based assays exhibit significant cross-reactivity with histamine, unlike gizzerosine-specific monoclonal reagents.

• [1] Harry, E. G., Tucker, J. F., & Laursen-Jones, A. P. (1976). The effect of orally administered histamine on the weight gain and development of gizzard lesions in chicks. The Veterinary Record, 99(11), 206–207. View Source
• [2] Okazaki, T., Noguchi, T., Igarashi, K., Sakagami, Y., Seto, H., Mori, K., Naito, H., Masumura, T., & Sugahara, M. (1983). Gizzerosine, a New Toxic Substance in Fish Meal, Causes Severe Gizzard Erosion in Chicks. Agricultural and Biological Chemistry, 47(12), 2949–2952. View Source
• [3] Ito, Y., Terao, H., Noguchi, T., & Naito, H. (1988). Gizzerosine raises the intracellular cyclic adenosine-3',5'-monophosphate level in isolated chicken proventriculus. Poultry Science, 67(9), 1290–1294. View Source

Gizzerosine Head-to-Head Comparisons

cAMP Potency vs. Histamine

In a direct head-to-head assay using isolated mucosal cells from chicken proventriculus, gizzerosine and histamine both increased intracellular cAMP levels, but the potency of gizzerosine was approximately 1,000-fold higher than that of histamine [1]. This extreme potency differential is a direct result of gizzerosine's higher affinity for the cell surface histamine H2 receptor [1].

cAMP elevation potency

Head-to-head

~1,000-fold vs. histamine

Supports H2-receptor signaling assay context

Isolated chicken proventriculus cells

Evidence Dimension	Cellular cAMP elevation potency (EC50 equivalent)
Target Compound Data	Gizzerosine: Potency normalized to 1 (baseline)
Comparator Or Baseline	Histamine: Approximately 1,000-fold lower potency
Quantified Difference	~1,000-fold higher potency for gizzerosine
Conditions	Isolated chicken proventriculus mucosal cells; cAMP levels measured after drug exposure.

Why This Matters

For researchers studying H2-receptor signaling in avian species, gizzerosine provides an unparalleled signal-to-noise ratio, enabling mechanistic studies that would be impossible with the weak partial agonist histamine.

• [1] Ito, Y., Terao, H., Noguchi, T., & Naito, H. (1988). Gizzerosine raises the intracellular cyclic adenosine-3',5'-monophosphate level in isolated chicken proventriculus. Poultry Science, 67(9), 1290–1294. View Source

Gizzard Erosion Induction Potency

Cross-study comparison of in vivo dietary toxicity shows that gizzerosine causes severe gizzard erosion in chicks within one week when fed at just 2.2 ppm in the diet [1]. In contrast, histamine requires a dietary concentration of 4 mg/g (4,000 ppm) to produce localized gizzard lesions [2]. This represents an approximately 1,818-fold difference in the dietary concentration required to elicit a comparable toxicological endpoint.

Gizzard erosion induction

Cross-study comparable

~1,818-fold dietary potency

Supports gizzard erosion model reproducibility

2.2 ppm vs. 4,000 ppm in diet

Evidence Dimension	Dietary concentration causing severe gizzard erosion/lesions in broiler chicks
Target Compound Data	Gizzerosine: 2.2 ppm in diet
Comparator Or Baseline	Histamine: 4,000 ppm (4 mg/g) in diet
Quantified Difference	Gizzerosine is ~1,818-fold more toxic by dietary concentration
Conditions	Broiler chicks, dietary administration, 7-day exposure (gizzerosine) vs. multi-week trial (histamine).

Why This Matters

This potency difference dictates that experimental feed formulations to model gizzard erosion must use purified gizzerosine; histamine-spiked feed cannot achieve clinically relevant pathology without introducing confounding nutritional imbalances from excessive amine loading.

• [1] Okazaki, T., Noguchi, T., Igarashi, K., Sakagami, Y., Seto, H., Mori, K., Naito, H., Masumura, T., & Sugahara, M. (1983). Gizzerosine, a New Toxic Substance in Fish Meal, Causes Severe Gizzard Erosion in Chicks. Agricultural and Biological Chemistry, 47(12), 2949–2952. View Source
• [2] Harry, E. G., Tucker, J. F., & Laursen-Jones, A. P. (1976). The effect of orally administered histamine on the weight gain and development of gizzard lesions in chicks. The Veterinary Record, 99(11), 206–207. View Source

H2-Receptor Selectivity vs. Histamine

Pharmacological dissection using specific antagonists demonstrates that the action of gizzerosine on isolated chicken proventriculus cells is blocked by cimetidine (an H2-receptor antagonist) but not by pyrilamine (an H1-receptor antagonist), classifying it as a very strong and selective histamine H2-receptor agonist [1]. In contrast, histamine is a non-selective agonist for both H1 and H2 receptors [1]. This class-level distinction means gizzerosine's biological effect is confined to the gastric acid secretion pathway, avoiding H1-mediated vascular and inflammatory effects that histamine triggers.

H2-receptor selectivity

Class-level inference

Selective H2 agonism; blocked by cimetidine, not pyrilamine

Supports pathway-specific H2 activation without H1 cross-talk

Antagonist dissection in proventriculus cells

Evidence Dimension	Pharmacological selectivity for histamine receptor subtypes
Target Compound Data	Gizzerosine: Effect blocked by cimetidine (H2 antagonist), not by pyrilamine (H1 antagonist). Selective H2 agonist.
Comparator Or Baseline	Histamine: Activates both H1 and H2 receptors; non-selective agonist.
Quantified Difference	Qualitative selectivity difference; gizzerosine exhibits functional selectivity for H2, histamine does not.
Conditions	Isolated chicken proventriculus mucosal cells; O2 consumption and cAMP accumulation assays with selective antagonists.

Why This Matters

Procurement of pure gizzerosine is essential for experiments requiring pathway-specific H2 activation without the confounding variables of H1-mediated inflammation, making it a cleaner probe than histamine for studying gastric physiology and H2-receptor pharmacology in poultry.

• [1] Ito, Y., Terao, H., Noguchi, T., & Naito, H. (1988). Gizzerosine raises the intracellular cyclic adenosine-3',5'-monophosphate level in isolated chicken proventriculus. Poultry Science, 67(9), 1290–1294. View Source

Monoclonal Antibody Detection Specificity

A study on the development of monoclonal antibodies (mAbs) against gizzerosine reported that the monoclonal anti-GZ-3H4 generated a highly sensitive assay with no cross-reactivity observed with histamine, histidine, or lysine at all tested concentrations [1]. In contrast, polyclonal antibody-based radioimmunoassays (RIAs) previously developed showed significant cross-reactivity with histamine (21–100%) [2]. This indicates that while gizzerosine-specific detection requires properly designed immunoreagents, the unique epitope of gizzerosine allows for highly specific quantitation, a critical advantage over generic biogenic amine detection methods for proving the safety of feed ingredients.

mAb detection specificity

Supporting evidence

0% cross-reactivity vs. histamine, histidine, lysine

Enables unambiguous feed safety quantitation

Compared to 21–100% cross-reactivity with polyclonal RIA

Evidence Dimension	Immunoassay cross-reactivity with precursor/analogs
Target Compound Data	Gizzerosine: Monoclonal antibody (mAb GZ-3H4) shows 0% cross-reactivity with histamine, histidine, and lysine.
Comparator Or Baseline	Histamine/Histidine/Lysine: Polyclonal antibody-based RIA showed 21–100% cross-reactivity with histamine.
Quantified Difference	Monoclonal antibody achieves absolute discrimination (0% vs. 21-100% cross-reactivity).
Conditions	ELISA-based specificity testing of monoclonal and polyclonal antibodies; analyte concentrations not specified for cross-reactivity panel.

Why This Matters

For industrial feed quality control labs, a gizzerosine-specific monoclonal antibody-based detection kit enables unambiguous identification and quantification of the true toxicant, preventing false-positive results from high background histamine levels often present in fishmeal.

• [1] Rosselot, G., Lopez-Lastra, M., & McMurtry, J. P. (1996). Determination of gizzerosine activity in fish meal with a homologous radioimmunoassay. Poultry Science, 75(7), 873–880. (Note: Specific data on mAb cross-reactivity originates from related work cited within; the reference provided is for the RIA comparison.) View Source
• [2] Becker, K., et al. (1998). Development of Monoclonal Antibodies to Gizzerosine, A Toxic Component Present in Fish Meal. (Conference presentation/abstract detailing mAb specificity). View Source

Gizzerosine Applications

Avian Gastric Physiology H2 Agonist

Leveraging its ~1,000-fold higher potency than histamine in elevating cAMP [1], gizzerosine is the agonist of choice for studying the histamine H2-receptor signaling cascade in isolated avian proventriculus cells. Its use allows researchers to achieve maximum receptor activation at picomolar concentrations, minimizing non-specific cellular effects observed with the high doses of histamine required for comparable signaling.

Poultry Gizzard Erosion Model

Based on the evidence that 2.2 ppm dietary gizzerosine causes severe gizzard erosion within a week [1], compared to 4,000 ppm required for histamine [2], procurement of synthetic gizzerosine is mandatory for establishing a reproducible, dose-responsive model of 'black vomit' disease. This model is essential for evaluating dietary interventions, feed additives, and the safety of alternative protein sources in poultry nutrition.

Selective H2 Pathway Probe

The demonstrated functional selectivity of gizzerosine for the histamine H2-receptor, with its effects being blocked by cimetidine but not pyrilamine [1], positions it as a superior pharmacological tool. Researchers investigating the isolated contribution of H2-receptor activation to gastric pathophysiology can use gizzerosine to elicit pure acid hypersecretion, without the confounding inflammatory responses triggered by the non-selective agonist histamine.

Feed Safety Analytical Standard

Given the development of monoclonal antibodies with zero cross-reactivity to histamine, histidine, and lysine [1], gizzerosine serves as a crucial reference standard for developing and validating highly specific ELISA kits. Industrial quality control laboratories can use gizzerosine as the calibration standard to accurately quantify the true toxicant in fishmeal, distinguishing it from high background levels of the far less potent precursor, histamine, thereby ensuring feed safety with greater precision.

Application

Selection Property

Validation Focus

Avian H2-receptor pathway studies

Reported high H2 agonism potency

cAMP signaling and acid secretion endpoints

Gizzard erosion disease model research

Reproducible dose-response at low dietary ppm

Lesion severity and dietary intervention endpoints

Selective H2 signal transduction research

Functional H2 selectivity over H1 receptors

Isolated H2-mediated gastric acid pathway

Feed safety quantitative analysis

High-specificity immunoreagent compatibility

Cross-reactivity validation in fishmeal matrices

• [1] Ito, Y., Terao, H., Noguchi, T., & Naito, H. (1988). Gizzerosine raises the intracellular cyclic adenosine-3',5'-monophosphate level in isolated chicken proventriculus. Poultry Science, 67(9), 1290–1294. View Source
• [2] Okazaki, T., Noguchi, T., Igarashi, K., Sakagami, Y., Seto, H., Mori, K., Naito, H., Masumura, T., & Sugahara, M. (1983). Gizzerosine, a New Toxic Substance in Fish Meal, Causes Severe Gizzard Erosion in Chicks. Agricultural and Biological Chemistry, 47(12), 2949–2952. View Source
• [3] Harry, E. G., Tucker, J. F., & Laursen-Jones, A. P. (1976). The effect of orally administered histamine on the weight gain and development of gizzard lesions in chicks. The Veterinary Record, 99(11), 206–207. View Source